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Abstract

This technical guide provides a comprehensive overview of 4-fluoroindole-3-acetic acid, a
fluorinated derivative of the plant hormone indole-3-acetic acid (IAA). The introduction of a
fluorine atom at the 4-position of the indole ring significantly modifies its chemical and
biological properties, making it a compound of interest for researchers, scientists, and drug
development professionals. This document will delve into the fundamental molecular
characteristics, synthesis, and analytical techniques, as well as its emerging applications in
pharmaceutical and biochemical research.

Core Molecular and Physical Properties

4-Fluoroindole-3-acetic acid, with the chemical formula C10HsFNO3, is a white to off-white
crystalline powder.[1] Its molecular structure is characterized by an indole ring system
substituted with a fluorine atom at the fourth position and an acetic acid group at the third
position.
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Molecular Weight and Formula

The precise molecular characteristics are crucial for experimental design and data
interpretation.

Property Value Source
Molecular Formula C10HsFNO2 [11[2]
Molecular Weight 193.18 g/mol [1][2]
CAS Number 89434-03-7 [1][2]
IUPAC Name 2-(.z-fluoro-lH-indol-3-yl)acetic 3]

aci

Physicochemical Properties

These properties are essential for understanding the compound's behavior in various
experimental settings.

Property Value Source

White to off-white crystalline

Appearance sowder [1]
Boiling Point 417.867 °C at 760 mmHg [3]
Density 1.447 g/lcm3 [3]
LogP 1.93410 [3]
Storage Conditions 0-8 °C [1]

Synthesis and Manufacturing

The synthesis of fluorinated indole derivatives is a key area of research in medicinal chemistry.
While specific, proprietary synthesis methods for 4-fluoroindole-3-acetic acid may vary between
manufacturers, general synthetic strategies for related compounds often involve multi-step
processes. Common approaches for creating the indole scaffold include the Fischer, Bischler,
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and Leimgruber-Batcho indole syntheses.[4] For instance, a plausible route could start from a
fluorinated aniline derivative which then undergoes cyclization to form the indole ring, followed
by the introduction of the acetic acid side chain.[4]

A generalized workflow for the synthesis of a substituted indole-3-acetic acid is outlined below.

Generalized Synthesis Workflow
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Caption: A simplified diagram of a potential synthetic pathway for 4-fluoroindole-3-acetic acid.

Analytical Characterization

Rigorous analytical characterization is paramount to confirm the identity and purity of 4-
fluoroindole-3-acetic acid. A combination of spectroscopic and chromatographic techniques is
typically employed.

Spectroscopic Analysis

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are fundamental
for elucidating the molecular structure. The *H NMR spectrum would show characteristic
signals for the aromatic protons on the indole ring, the methylene protons of the acetic acid
side chain, and the N-H proton.[5] The coupling patterns and chemical shifts would be
influenced by the electron-withdrawing fluorine atom. 13C NMR provides information on the
carbon framework of the molecule.[6][7]

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the compound. Techniques like liquid chromatography-mass
spectrometry (LC-MS) can be used for both qualitative and quantitative analysis.[8][9]
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« Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in
the molecule, such as the N-H and C=0 stretching vibrations.

Chromatographic Purity

e High-Performance Liquid Chromatography (HPLC): HPLC is a standard method to assess
the purity of 4-fluoroindole-3-acetic acid. A purity of 297% is commonly reported by
commercial suppliers.[1]

Applications in Research and Development

The unique properties imparted by the fluorine atom make 4-fluoroindole-3-acetic acid a
valuable tool in several research areas.[1]

Pharmaceutical Development

o Drug Discovery Intermediate: This compound serves as a crucial building block in the
synthesis of more complex pharmaceutical agents.[1] Its structural similarity to
neurotransmitters makes it a valuable scaffold for developing drugs targeting neurological
disorders.[1]

e Modulation of Biological Pathways: Fluorinated indole derivatives have shown the ability to
modulate various biological pathways, positioning them as promising candidates in
neuropharmacology and cancer research.[1][10] For instance, the related compound 5-
fluoroindole-3-acetic acid has been investigated as a prodrug for targeted cancer therapy.
[11]
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Key Research Applications
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Caption: Overview of the primary application areas for 4-fluoroindole-3-acetic acid.

Biochemical Research

Researchers utilize 4-fluoroindole-3-acetic acid to investigate its effects on cellular signaling
pathways, which can provide insights into potential therapeutic targets.[1]

Agricultural Chemistry

This compound is also used in the formulation of plant growth regulators, aiming to improve
crop yields and enhance stress resistance in plants.[1]

Safety, Handling, and Storage

Proper handling and storage are crucial to ensure the safety of laboratory personnel and
maintain the integrity of the compound.

Hazard Identification

Based on available safety data, 4-fluoroindole-3-acetic acid is classified with the following
hazards:
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 Skin Irritation: Causes skin irritation.[3][12]
o Eye Irritation: Causes serious eye irritation.[3][12]

o Respiratory Irritation: May cause respiratory irritation.[3][12]

Recommended Handling Procedures

o Ventilation: Use only in a well-ventilated area.[13][14]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection. A dust mask (type N95 or equivalent) is recommended.[14][15]

» Hygiene: Wash hands thoroughly after handling. Keep away from food and drink.[13][16]

Storage Recommendations

o Temperature: Store in a cool, dry, and well-ventilated place at 0-8 °C.[1]
» Container: Keep the container tightly closed.[13][14]

o Light: Protect from direct sunlight.[14]

Conclusion

4-Fluoroindole-3-acetic acid is a versatile fluorinated indole derivative with significant potential
in pharmaceutical and agricultural research. Its unique molecular properties, stemming from the
presence of the fluorine atom, make it a valuable tool for developing novel therapeutics and
agrochemicals. This guide has provided a comprehensive overview of its core characteristics,
synthesis, analysis, applications, and safety considerations to support researchers in their
exploration of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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